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Compound Name: 2-Mercaptoethanesulfonic acid

Cat. No.: B1222739 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Mercaptoethanesulfonic acid, commonly known as Mesna, is a synthetic organosulfur

compound with significant applications in both clinical practice and biomedical research. Its

sodium salt is widely used as a uroprotective agent to mitigate the urotoxic effects of certain

chemotherapeutic agents, such as cyclophosphamide and ifosfamide. Beyond its established

clinical use, Mesna exhibits potent antioxidant properties, making it a valuable tool in a variety

of research settings. This in-depth technical guide provides a comprehensive overview of the

physicochemical properties of Mesna, detailed experimental protocols for its key applications,

and insights into its mechanisms of action.

Physicochemical Properties of 2-
Mercaptoethanesulfonic Acid
A thorough understanding of the physicochemical properties of 2-Mercaptoethanesulfonic
acid is fundamental for its effective application in research. These properties influence its

solubility, stability, and reactivity in various experimental systems.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b1222739?utm_src=pdf-interest
https://www.benchchem.com/product/b1222739?utm_src=pdf-body
https://www.benchchem.com/product/b1222739?utm_src=pdf-body
https://www.benchchem.com/product/b1222739?utm_src=pdf-body
https://www.benchchem.com/product/b1222739?utm_src=pdf-body
https://www.benchchem.com/product/b1222739?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1222739?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Chemical Structure HS-CH₂-CH₂-SO₃H

Molecular Formula C₂H₆O₃S₂

Molecular Weight 142.20 g/mol

Appearance White crystalline powder or colorless liquid.[1]

Melting Point
Approximately 106°C.[1] For the sodium salt:

>240°C with decomposition.[2][3][4]

Boiling Point No data available.

Solubility

Highly soluble in water.[1] The sodium salt is

also soluble in DMSO (33 mg/mL) and slightly

soluble in alcohol.[2][3][4]

pKa

The sulfonic acid group has a pKa < 0, while the

thiol group has a pKa of approximately 9.5–

10.5.[1]

Stability

Generally stable under standard conditions but

may be oxidized in the presence of air,

especially in solution.[1][5][6]

Research Applications and Experimental Protocols
Mesna's utility in research stems primarily from its uroprotective and antioxidant activities. The

following sections detail the experimental protocols to investigate these properties.

Uroprotective Efficacy Assessment: Cyclophosphamide-
Induced Hemorrhagic Cystitis Model
A common application of Mesna in preclinical research is the evaluation of its ability to prevent

hemorrhagic cystitis induced by alkylating agents like cyclophosphamide (CYP) or ifosfamide.

This protocol outlines the induction of hemorrhagic cystitis in rats and the assessment of

Mesna's protective effects.
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Animal Model: Male Wistar rats (200-250 g) are commonly used. Animals should be housed

under standard laboratory conditions with free access to food and water.

Induction of Hemorrhagic Cystitis: A single intraperitoneal (i.p.) injection of

cyclophosphamide (e.g., 150 mg/kg) is administered to induce hemorrhagic cystitis.[7]

Mesna Administration: Mesna is typically administered i.p. at a dose that is a fraction of the

cyclophosphamide dose. A common regimen is to administer Mesna (e.g., 30 mg/kg) at three

time points: 20 minutes before, and 4 and 8 hours after the cyclophosphamide injection.[8]

Sham and Control Groups:

Control Group: Receives saline instead of cyclophosphamide and Mesna.

CYP Group: Receives cyclophosphamide and saline instead of Mesna.

Mesna Group: Receives saline instead of cyclophosphamide and Mesna.

Evaluation of Uroprotection (24 hours post-CYP injection):

Macroscopic Evaluation: The bladder is excised, and the severity of hemorrhage and

edema is scored.

Bladder Wet Weight: An increase in bladder weight indicates edema.

Histopathological Analysis: Bladder tissues are fixed, sectioned, and stained (e.g., with

Hematoxylin and Eosin) to assess for urothelial damage, inflammation, and hemorrhage.

Biochemical Markers: Bladder tissue homogenates can be analyzed for markers of

oxidative stress (e.g., malondialdehyde - MDA) and antioxidant enzyme activity (e.g.,

superoxide dismutase - SOD, glutathione - GSH).
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Reagent Preparation

Assay Procedure

Data Analysis

Prepare DPPH or ABTS Radical Solution

Mix Sample/Control with Radical Solution

Prepare Mesna & Control Solutions

Incubate in the Dark

Measure Absorbance

Calculate % Scavenging Activity

Determine IC50 Value
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Preparation

Incubation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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